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Compound of Interest

Compound Name: 4-Piperidinone, 3,5-difluoro-

Cat. No.: B14771596

Get Quote

Executive Summary & Structural Context
3,5-Difluoro-4-piperidinone represents a class of "privileged scaffolds" where fluorine

substitution modulates pKa, lipophilicity, and metabolic stability.[1] Unlike its regioisomer (4,4-

difluoropiperidine), the 3,5-substitution pattern introduces stereochemical complexity (cis/trans

isomerism) and increased acidity at the

-carbon, making the free base prone to enolization and hydration.[1]

Key Structural Forms:

Free Base (Ketone): Unstable; prone to elimination of HF to form enones.[1][2]

Hydrochloride Hydrate (Stable Salt): The standard shelf-stable solid.[1][2] The carbonyl

exists as a gem-diol due to the electron-withdrawing effect of the two

-fluorines.[1]

N-Boc Intermediate: The primary form used in organic synthesis (e.g., reductive aminations).

[1]
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Synthesis & Isolation Logic
To understand the spectra, one must understand the sample origin. The standard synthesis

involves electrophilic fluorination of N-protected 4-piperidinone using Selectfluor®.[1][2]

Reaction Pathway (Graphviz Diagram)

N-Boc-4-Piperidinone

N-Boc-3,5-Difluoro-4-Piperidinone
(Mixture of Cis/Trans)

 Electrophilic Fluorination

Selectfluor® (2.2 eq)
MeCN, Reflux 3,5-Difluoro-4-Piperidinone

HCl Hydrate

 Deprotection & Hydration

4M HCl / Dioxane

Click to download full resolution via product page

Caption: Electrophilic fluorination pathway yielding the stable hydrochloride hydrate salt.

Spectroscopic Data Analysis
The following data corresponds to the N-Boc-3,5-difluoro-4-piperidinone (organic soluble) and

the Hydrochloride Hydrate (D₂O soluble).

A. Nuclear Magnetic Resonance (NMR)
1.

F NMR (Fluorine)
The fluorine signal is the most diagnostic.[1][2] The chemical shift is characteristic of a fluorine

atom attached to an

carbon adjacent to a carbonyl.[2]
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Parameter Value (Approx.) Multiplicity Assignment

Shift (

)
-198 to -205 ppm

Broad Doublet /

Multiplet -F (C-3, C-5)

Coupling (

)
48 - 52 Hz

Geminal (

)
H-C-F coupling

Isomerism Note: In the cis (meso) isomer, both fluorines are chemically equivalent.[1] In the

trans isomer, they may appear equivalent if ring flipping is rapid, but often show broadening

or distinct shifts in rigid conformations at low temperatures.

2.

H NMR (Proton)
The spectrum is dominated by the large geminal H-F coupling.[1][2]

Position
Shift (

) ppm
Multiplicity Coupling (Hz) Interpretation

H-3, H-5 4.90 – 5.15 ddd or m ,

Deshielded

-protons.[1][2]

Large doublet

split by F.

H-2, H-6 3.50 – 4.20 m (complex) -

Methylene

protons adjacent

to N.

Boc-CH₃ 1.45 s -

Characteristic t-

butyl singlet (if

protected).[1][2]

3.
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C NMR (Carbon)
The carbonyl carbon shows a characteristic triplet splitting due to coupling with two fluorine

atoms.[1][2]

Carbon
Shift (

) ppm
Splitting Pattern

Coupling (

)

C=O (C-4) ~198.0
Triplet (

)
Hz

C-3, C-5 ~88.0 – 92.0
Doublet of Doublets (

)
Hz

C-2, C-6 ~46.0
Doublet (

)
Hz

Boc (C=O) 154.0 Singlet -

B. Infrared Spectroscopy (IR)
The IR spectrum validates the functional groups, specifically the carbonyl shift induced by the

-fluorines.[1]
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Vibration Mode
Wavenumber (

)
Intensity Diagnostic Value

C=O Stretch 1735 – 1750 Strong

Shifted to higher

frequency (vs. 1715)

due to F-inductive

effect.[1][2]

C-F Stretch 1000 – 1100 Strong

Broad band

characteristic of C-F

bonds.[1][2]

N-H Stretch 2800 – 3200 Broad

Visible in the HCl salt

form (ammonium).[1]

[2]

C. Mass Spectrometry (MS)
Ionization Mode: ESI (+) (Electrospray Ionization)[1][2]

Parent Ion (

):

N-Boc Derivative:

[1][2]

Free Base (Calc):

[1][2]

Fragmentation:

Loss of HF (

) is a common fragmentation pathway for

-fluoro ketones.[1][2]
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Loss of Boc group (

) or t-butyl (

) in protected forms.[1][2]

Experimental Protocols
Protocol 1: NMR Sample Preparation (HCl Salt)

Solvent: Deuterium Oxide (

) is required.[1][2] The salt is insoluble in

.[1][2]

Internal Standard: Use TSP (trimethylsilylpropanoic acid) or residual HDO peak (4.79 ppm).

[1][2]

Procedure:

Weigh 10 mg of 3,5-difluoro-4-piperidinone HCl.

Dissolve in 0.6 mL

.

Critical Step: Acquire spectrum immediately. In basic or neutral aqueous solution, the

compound may undergo H/D exchange at the

-positions, causing the signal to disappear over time.

Protocol 2: Handling & Stability Check
Tautomerism: In water, the ketone exists in equilibrium with the gem-diol (hydrate).[1] This

shifts the

C carbonyl signal from ~200 ppm (ketone) to ~95 ppm (diol).[1][2]

Storage: Store at -20°C under Argon. The compound is hygroscopic.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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